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Compound of Interest

methyl 5-methoxy-1H-indole-3-
Compound Name:
carboxylate

Cat. No.: B069759

A Technical Guide to Methyl 5-methoxy-1H-
indole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and a representative synthetic workflow for methyl 5-methoxy-1H-indole-3-carboxylate. This
indole derivative is a valuable building block in medicinal chemistry and drug discovery, serving
as a key intermediate in the synthesis of various biologically active molecules.[1]

Molecular Structure and Properties

Methyl 5-methoxy-1H-indole-3-carboxylate possesses the chemical formula C11H11NOs.[1]
Its structure consists of a bicyclic indole core, with a methoxy group substituted at the 5-
position and a methyl carboxylate group at the 3-position.

Quantitative Molecular Data

The key quantitative properties of methyl 5-methoxy-1H-indole-3-carboxylate are
summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C11H11NOs PubChem[1]

Molecular Weight 205.21 g/mol PubChem[1][2]
methyl 5-methoxy-1H-indole-3-

IUPAC Name PubChem[1]
carboxylate

CAS Number 172595-68-5 PubChem[1]

, COC1=CC2=C(C=C1)NC=C2

Canonical SMILES PubChem|[3]
C(=0)0oC
ODBFYEWPUQVAKY-

InChiKey PubChem[1]

UHFFFAOYSA-N

Synthetic Workflow: Fischer-Speier Esterification

The synthesis of methyl 5-methoxy-1H-indole-3-carboxylate can be achieved through
various synthetic routes. A common and straightforward method is the Fischer-Speier
esterification of 5-methoxy-1H-indole-3-carboxylic acid. This acid-catalyzed reaction utilizes an
excess of methanol to drive the equilibrium towards the formation of the methyl ester. While the
following protocol is based on the synthesis of the related methyl indole-3-carboxylate, the
principles are directly applicable.[2]

Experimental Protocol:

A detailed experimental protocol for a similar Fischer-Speier esterification is outlined below[2]:

e Reaction Setup: To a round-bottom flask containing 5-methoxy-1H-indole-3-carboxylic acid,
add anhydrous methanol, which serves as both a reactant and a solvent. Introduce a
magnetic stir bar.

o Acid Catalysis: While stirring, slowly add a catalytic amount of concentrated sulfuric acid to
the mixture. This addition is exothermic and should be performed with caution.

» Reaction Progression: Heat the mixture to reflux and monitor the reaction's progress using
an appropriate technique, such as thin-layer chromatography (TLC).
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o Work-up and Purification:
o After the reaction is complete, allow the mixture to cool to room temperature.

o Quench the reaction by carefully pouring the mixture into ice-cold water, which may cause
the product to precipitate.

o Neutralize the aqueous mixture with a saturated solution of sodium bicarbonate until the
pH is approximately 7-8.

o Extract the product from the aqueous layer using a suitable organic solvent, such as ethyl
acetate.

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

o Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the
crude product.

» Final Purification: The crude methyl 5-methoxy-1H-indole-3-carboxylate can be further
purified by recrystallization from an appropriate solvent system to obtain the final product.

The following diagram illustrates the logical workflow for the synthesis of methyl 5-methoxy-
1H-indole-3-carboxylate via Fischer-Speier esterification.
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Caption: Logical workflow for the synthesis of methyl 5-methoxy-1H-indole-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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